Cas no 2248310-26-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2248310-26-9
- EN300-6520848
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate
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- Inchi: 1S/C21H16N2O4/c1-13-6-5-7-14(12-13)17-10-11-18(22(17)2)21(26)27-23-19(24)15-8-3-4-9-16(15)20(23)25/h3-12H,1-2H3
- InChI Key: WKBCBUBVLVQGKB-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C(C2C=CC=C(C)C=2)N1C)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 360.11100700g/mol
- Monoisotopic Mass: 360.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 68.6Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6520848-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate |
2248310-26-9 | 0.05g |
$1032.0 | 2023-05-29 | ||
| Enamine | EN300-6520848-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate |
2248310-26-9 | 0.1g |
$1081.0 | 2023-05-29 | ||
| Enamine | EN300-6520848-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate |
2248310-26-9 | 0.25g |
$1131.0 | 2023-05-29 | ||
| Enamine | EN300-6520848-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate |
2248310-26-9 | 0.5g |
$1180.0 | 2023-05-29 | ||
| Enamine | EN300-6520848-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate |
2248310-26-9 | 1g |
$1229.0 | 2023-05-29 | ||
| Enamine | EN300-6520848-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate |
2248310-26-9 | 2.5g |
$2408.0 | 2023-05-29 | ||
| Enamine | EN300-6520848-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate |
2248310-26-9 | 5g |
$3562.0 | 2023-05-29 | ||
| Enamine | EN300-6520848-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate |
2248310-26-9 | 10g |
$5283.0 | 2023-05-29 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate
Compound CAS No. 2248310-26-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate
The compound with CAS No. 2248310-26-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-5-(3-methylphenyl)-1H-pyrrole-2-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a dioxo isoindole moiety and a pyrrole carboxylate group. The combination of these functional groups makes it a versatile compound with unique properties.
Recent studies have highlighted the importance of such compounds in the field of drug discovery. The isoindole ring system is known for its ability to form stable structures, while the pyrrole group contributes to the molecule's reactivity and bioavailability. Researchers have explored the use of this compound in designing novel pharmaceutical agents, particularly in the development of anticancer drugs and neuroprotective agents. The presence of the methylphenyl group further enhances the molecule's pharmacokinetic properties, making it a promising candidate for therapeutic applications.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent attachment of the pyrrole carboxylate group via esterification. The use of high-yield catalysts and precise reaction conditions ensures the production of a pure and stable product. Recent advancements in catalytic methods have further optimized this synthesis process, reducing production costs and improving scalability.
In terms of applications, this compound has shown potential in the development of biodegradable polymers and bioactive materials. Its ability to form stable ester linkages makes it ideal for use in polymer chemistry. Additionally, its compatibility with biological systems has led to its exploration in drug delivery systems, where it can serve as a carrier for encapsulating therapeutic agents.
From an environmental perspective, this compound exhibits favorable biodegradation properties, making it a sustainable choice for various industrial applications. Studies have demonstrated that under controlled conditions, the compound can degrade into non-toxic byproducts, aligning with current trends toward eco-friendly chemical solutions.
In conclusion, CAS No. 2248310-26-9 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.
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